![molecular formula C16H16N2OS2 B2593990 N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(p-tolylthio)acetamide CAS No. 896306-28-8](/img/structure/B2593990.png)
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(p-tolylthio)acetamide
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Description
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(p-tolylthio)acetamide is a useful research compound. Its molecular formula is C16H16N2OS2 and its molecular weight is 316.44. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activities and Molecular Docking Studies
Synthesis and Antitumor Activity : Novel pyrimidiopyrazole derivatives, showing a structural relationship by incorporating cyanoacetamide functionalities, demonstrated significant in vitro antitumor activity against HepG2 cell line. Molecular docking studies highlighted their potential interactions with biological targets, suggesting a method for exploring the anticancer applications of related compounds (Asmaa M. Fahim, M. S. Elshikh, N. M. Darwish, 2019).
Anticancer Activities of Derivatives : Research into 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives revealed reasonable anticancer activity against a panel of 60 different human tumor cell lines. This underscores the importance of structural variation in modulating biological activity and presents a template for the development of new anticancer agents (M. Duran, Ş. Demirayak, 2012).
Synthetic Pathways and Biological Investigations
- Novel Synthesis for Antitumor Evaluation : The synthesis of different heterocyclic compounds from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide and their subsequent antitumor evaluation illustrates a creative approach to discovering new therapeutic agents. The compounds showed high inhibitory effects against several human cancer cell lines, showcasing the potential for further biological investigations (H. Shams, R. Mohareb, M. H. Helal, Amira Mahmoud, 2010).
Electrochemical Studies
- Electrochemical Oxidation Studies : While not directly related to the target compound, studies on the electrochemical oxidation of acetaminophen provide insight into the electrochemical behavior of acetamide derivatives. This research can help understand the redox properties of similar compounds, which is valuable for developing new pharmaceuticals or chemical sensors (D. Nematollahi, H. Shayani-jam, M. Alimoradi, S. Niroomand, 2009).
Properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methylphenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS2/c1-10-4-6-13(7-5-10)20-9-15(19)18-16-14(8-17)11(2)12(3)21-16/h4-7H,9H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJGXJXRUGEIJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NC2=C(C(=C(S2)C)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.